Cas no 50418-77-4 (Sulfoximine, S-methyl-S-(2,4,6-trimethylphenyl)-)

Sulfoximine, S-methyl-S-(2,4,6-trimethylphenyl)- structure
50418-77-4 structure
Product Name:Sulfoximine, S-methyl-S-(2,4,6-trimethylphenyl)-
CAS No:50418-77-4
MF:C10H15NOS
MW:197.297201395035
CID:4009359
PubChem ID:12173608
Update Time:2025-04-22

Sulfoximine, S-methyl-S-(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Sulfoximine, S-methyl-S-(2,4,6-trimethylphenyl)-
    • 50418-77-4
    • DTXSID701237548
    • Inchi: 1S/C10H15NOS/c1-7-5-8(2)10(9(3)6-7)13(4,11)12/h5-6,11H,1-4H3
    • InChI Key: NXGOERDLUITLLA-UHFFFAOYSA-N
    • SMILES: S(C)(C1C(C)=CC(C)=CC=1C)(=N)=O

Computed Properties

  • Exact Mass: 197.08743528Da
  • Monoisotopic Mass: 197.08743528Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 49.3Ų
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